Cas no 2171235-10-0 ((2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid)

• Product Name: (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid
• CAS No: 2171235-10-0
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• CID: 6567043
• PubChem ID: 165503135
• Update Time: 2025-06-09

(2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid
• 2171235-10-0
• (2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}butanoic acid
• EN300-1490634

• Inchi： 1S/C25H23N3O5/c1-2-21(24(30)31)28-23(29)22-12-11-15(13-26-22)27-25(32)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-13,20-21H,2,14H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t21-/m0/s1
• InChI Key： WYXFCMOOWMAXPP-NRFANRHFSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(N[C@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Additional information on (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid

Introduction to (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid (CAS No. 2171235-10-0)

(2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid (CAS No. 2171235-10-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Phe(OH), is a derivative of phenylalanine, a naturally occurring amino acid, and is widely used in the synthesis of peptides and proteins. The presence of the fluorenylmethyloxycarbonyl (Fmoc) protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent premature reactions and ensures the correct sequence of amino acids.

The structure of (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid is characterized by a central butanoic acid backbone, a pyridine ring, and the Fmoc protecting group. The pyridine ring provides additional functionality and reactivity, making this compound versatile in various chemical reactions. The Fmoc group, on the other hand, is known for its stability under mild conditions and its ease of removal, which are crucial properties for its application in peptide synthesis.

Recent studies have highlighted the importance of (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of peptides with enhanced biological activity. These peptides have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In addition to its role in peptide synthesis, (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The Fmoc group can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug molecule. This approach can improve the pharmacokinetic properties of drugs, such as their solubility and bioavailability.

The synthesis of (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid involves several steps, including the protection of the amino group with Fmoc, the formation of the pyridine ring, and the attachment of the butanoic acid moiety. Each step requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize and purify this compound.

The stability and reactivity of (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid make it an ideal candidate for use in various chemical reactions. For example, it can be coupled with other amino acids using coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC). These coupling reactions are essential for building complex peptide chains with specific sequences.

Beyond its applications in peptide synthesis and prodrug design, (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid has also been studied for its potential as a fluorescent probe. The fluorenyl moiety confers strong fluorescence properties to this compound, which can be exploited for imaging applications in biological systems. Fluorescent probes are valuable tools for studying cellular processes and drug delivery mechanisms.

In conclusion, (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid (CAS No. 2171235-10-0) is a versatile and important compound in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it suitable for a wide range of applications, from peptide synthesis to prodrug design and fluorescent imaging. Ongoing research continues to uncover new uses for this compound, further solidifying its significance in the field.